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Compound of Interest

Compound Name: APN-C3-PEG4-alkyne

Cat. No.: B605537

An In-depth Technical Guide to the Safety and Handling of APN-C3-PEG4-alkyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for APN-
C3-PEG4-alkyne, a heterobifunctional linker used in bioconjugation. Due to the absence of a
publicly available, detailed Safety Data Sheet (SDS) specifically for APN-C3-PEG4-alkyne, this
document synthesizes information from SDSs of similar chemical compounds, general
laboratory safety protocols, and an analysis of its constituent functional groups.

Chemical and Physical Properties

APN-C3-PEG4-alkyne is a molecule designed for selective conjugation to cysteine residues in
proteins and other biomolecules. Its structure consists of a thiol-reactive 3-arylpropiolonitrile
(APN) group, a polyethylene glycol (PEG) spacer, and a terminal alkyne group for further
modification via click chemistry.
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Property Data Source

Chemical Formula C25H31N306 BroadPharm, AxisPharm

Molecular Weight 469.5 g/mol BroadPharm

CAS Number 2183440-36-8 BroadPharm, AxisPharm

Purity Typically 295% AxisPharm

Appearance Not specified (likely a solid) -

Solubility Soluble in organic solvents like ~ General knowledge for similar
DMSO and DMF compounds

Storage Conditions -20°C BroadPharm, AxisPharm

Hazard Identification and Precautionary Measures

While specific toxicity data for APN-C3-PEG4-alkyne is not available, the safety data sheets
for similar chemical reagents indicate that it should be handled with care in a laboratory setting.
The primary hazards are associated with inhalation, skin and eye contact, and ingestion.

GHS Hazard Statements (presumed based on similar compounds):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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Category Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash
Prevention hands thoroughly after handling. P270: Do not

eat, drink or smoke when using this product.

P271: Use only outdoors or in a

« To cite this document: BenchChem. [APN-C3-PEG4-alkyne safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605537#apn-c3-peg4-alkyne-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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